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Compound of Interest

Compound Name: 4-Iodobenzoyl chloride

Cat. No.: B154574 Get Quote

An In-depth Technical Guide to 4-Iodobenzoyl Chloride for Researchers and Drug

Development Professionals

This guide provides comprehensive technical information on 4-Iodobenzoyl chloride (CAS

No. 1711-02-0), a key reagent in organic synthesis, particularly within pharmaceutical and

materials science research. It details the compound's properties, commercial availability from

various suppliers, a representative synthesis protocol, and standard quality control procedures.

Chemical and Physical Properties
4-Iodobenzoyl chloride is a solid crystalline compound at room temperature. It is an important

building block used in the synthesis of more complex molecules due to its reactive acyl chloride

group and the presence of an iodine atom, which can participate in various cross-coupling

reactions.
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Property Value Reference

CAS Number 1711-02-0 [1][2]

Molecular Formula C₇H₄ClIO [3]

Molecular Weight 266.46 g/mol [3][4][5]

Appearance
White to pale cream crystals or

powder
[6]

Melting Point 61-68 °C [3][6]

Boiling Point 120-121 °C at 1 mmHg

SMILES ClC(=O)c1ccc(I)cc1 [5]

InChIKey
NJAKCIUOTIPYED-

UHFFFAOYSA-N
[3][4]

Commercial Availability and Suppliers
4-Iodobenzoyl chloride is readily available from a variety of chemical suppliers, typically at

purities of 97% or higher. Researchers can acquire quantities ranging from grams for laboratory

research to larger amounts for pilot-scale synthesis.

Supplier Purity Available Quantities

Sigma-Aldrich (Merck) 97% 5 g, 25 g

Thermo Scientific Chemicals 98% 5 g, 25 g

TCI America ≥98.0% (GC) 5 g, 25 g

Apollo Scientific 95% 25 g, 100 g, 250 g

Jigs Chemical R&D to Commercial Inquire for quantities

BLD Pharm Inquire Inquire for quantities

Alkali Scientific 97% 5 g

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.jigschemical.com/#!/intermediatesdetails/1711-02-0
https://www.calpaclab.com/4-iodobenzoyl-chloride-25g-each/spc-tci-i0508-25g
https://www.fishersci.com/shop/products/4-iodobenzoyl-chloride-tci-america-2/I05085G
https://www.fishersci.com/shop/products/4-iodobenzoyl-chloride-tci-america-2/I05085G
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoyl-chloride
https://www.chemeo.com/cid/37-262-0/Benzoyl-chloride-4-iodo.pdf
https://www.thermofisher.com/order/catalog/product/B25388.14
https://www.fishersci.com/shop/products/4-iodobenzoyl-chloride-tci-america-2/I05085G
https://www.thermofisher.com/order/catalog/product/B25388.14
https://www.chemeo.com/cid/37-262-0/Benzoyl-chloride-4-iodo.pdf
https://www.fishersci.com/shop/products/4-iodobenzoyl-chloride-tci-america-2/I05085G
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoyl-chloride
https://www.benchchem.com/product/b154574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Pricing and availability are subject to change. It is recommended to consult the suppliers'

websites for the most current information.

Synthesis Protocol
4-Iodobenzoyl chloride is most commonly synthesized from its corresponding carboxylic acid,

4-Iodobenzoic acid. A general and effective method involves the use of a chlorinating agent

such as thionyl chloride or oxalyl chloride. The following is a representative experimental

protocol adapted from established procedures for the synthesis of substituted benzoyl

chlorides.[7]

Reaction: 4-Iodobenzoic acid to 4-Iodobenzoyl chloride

Materials:

4-Iodobenzoic acid

Oxalyl chloride (or Thionyl chloride)

Anhydrous solvent (e.g., Dichloromethane, Toluene)

Catalytic amount of N,N-Dimethylformamide (DMF)

Procedure:

Setup: A dry, round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a

gas outlet connected to a trap (to neutralize HCl and CO gas byproducts) is charged with 4-

Iodobenzoic acid.

Reagent Addition: Anhydrous solvent is added to the flask, followed by a catalytic amount of

DMF. The mixture is stirred to form a suspension.

Oxalyl chloride (typically 1.5-2.0 equivalents) is added dropwise to the stirred suspension at

room temperature.

Reaction: The reaction mixture is stirred at room temperature or gently heated (e.g., to 40-50

°C) until the evolution of gas ceases and the solid 4-Iodobenzoic acid has completely
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dissolved. The reaction progress can be monitored by IR spectroscopy (disappearance of

the broad O-H stretch of the carboxylic acid).

Work-up: Upon completion, the solvent and excess oxalyl chloride are removed under

reduced pressure using a rotary evaporator.

Purification: The crude 4-Iodobenzoyl chloride can be purified by vacuum distillation or

recrystallization from a suitable solvent (e.g., hexanes) to yield the final product.
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Reaction Setup

Synthesis

Purification

1. Charge dry flask with
4-Iodobenzoic Acid

2. Add anhydrous solvent
and catalytic DMF

3. Add Oxalyl Chloride
dropwise

4. Stir at room temp or heat
until gas evolution stops

5. Remove solvent and excess
reagent via rotary evaporation

6. Purify by vacuum
distillation or recrystallization

product

Final Product:
4-Iodobenzoyl chloride
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Fig. 1: Synthesis workflow for 4-Iodobenzoyl chloride.
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Applications in Research and Drug Development
4-Iodobenzoyl chloride is a versatile intermediate. Its applications include:

Dopamine D4 Antagonists: Used in the preparation of N-(1-benzylpyrrolidin-3-

yl)arylbenzamides, which have been investigated as potential antagonists for the human

dopamine D4 receptor.

Radiopaque Polymers: Employed in the chemical modification of polymers like

poly(allylamine) to render them visible under X-ray, creating potential contrast agents for

medical imaging.

Supramolecular Chemistry: Serves as a monomer for the synthesis of poly[1]rotaxanes,

which are mechanically interlocked molecules with applications in advanced materials.

Heterocyclic Synthesis: Acts as a reactant in the isocyanide-mediated synthesis of pyrroles

from imines and acetylenes.

Quality Control and Analytical Methods
Ensuring the purity and identity of 4-Iodobenzoyl chloride is critical for its successful use in

synthesis. Quality control (QC) for this material typically involves a combination of

chromatographic and spectroscopic techniques, as well as classic titration methods.[8][9]

Key QC Tests:

Assay by Gas Chromatography (GC): This is a primary method for determining the purity of

the compound. It separates the main component from volatile impurities and residual

solvents.[6]

Assay by Titration: A common method for acyl chlorides involves reacting the compound with

a known excess of a nucleophile (e.g., an amine or alcohol) and then back-titrating the

unreacted nucleophile. Alternatively, the chloride content can be determined by hydrolysis

followed by titration.[6]

Identity by ¹H NMR: Proton Nuclear Magnetic Resonance (NMR) spectroscopy is used to

confirm the chemical structure. The spectrum of 4-Iodobenzoyl chloride shows a
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characteristic pattern for the aromatic protons.[10]

Identity by Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the presence of

key functional groups, most notably the strong carbonyl (C=O) stretch of the acyl chloride,

typically found around 1770-1800 cm⁻¹.

Melting Point: The melting point range is a good indicator of purity. A sharp melting point

close to the literature value suggests high purity.
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Fig. 2: A typical quality control workflow for 4-Iodobenzoyl chloride.

Safety and Handling
4-Iodobenzoyl chloride is a corrosive substance that requires careful handling to avoid

contact with skin, eyes, and mucous membranes.[11]

Hazard Classification: GHS classification indicates it causes severe skin burns and eye

damage (Skin Corrosion, Sub-category 1B).[11]

Handling: Work should be conducted in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.[11]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

moisture and incompatible materials such as strong bases, alcohols, and oxidizing agents.

[11]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This may involve neutralization or incineration by a licensed chemical disposal company.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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